5-[[2-(1,2-Oxazol-3-yl)acetyl]amino]-1-benzothiophene-2-carboxylic acid

• IUPAC Name: 5-[[2-(1,2-oxazol-3-yl)acetyl]amino]-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C14H10N2O4S/c17-13(7-10-3-4-20-16-10)15-9-1-2-11-8(5-9)6-12(21-11)14(18)19/h1-6H,7H2,(H,15,17)(H,18,19)
• InChI Key: RFJPZKYIHJRXAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)CC3=NOC=C3)C=C(S2)C(=O)O
• Molecular Formula: C14H10N2O4S
• Molecular Weight: 302.31 g/mol

Description

5-[[2-(1,2-Oxazol-3-yl)acetyl]amino]-1-benzothiophene-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as "OBTA" and belongs to the class of benzothiophene derivatives.

Mechanism of Action

The mechanism of action of OBTA is not well understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. It has been shown to exhibit potent inhibitory activity against acetylcholinesterase, which is an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
OBTA has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been reported to possess anti-inflammatory, antioxidant, and antitumor properties. Additionally, OBTA has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of OBTA is its high purity and stability, which makes it suitable for use in various lab experiments. However, one of the limitations of OBTA is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of OBTA. One potential direction is to explore its potential as a drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanism of action of OBTA and its potential interactions with other drugs and compounds. Finally, the development of new synthetic methods for the preparation of OBTA and its derivatives could lead to the discovery of new compounds with improved properties and applications.

Synthesis Methods

OBTA can be synthesized through a multi-step process that involves the reaction of 2-aminobenzothiophene with oxazolylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with a deprotecting agent such as trifluoroacetic acid (TFA) to obtain the final product.

Scientific Research Applications

OBTA has been extensively studied for its potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, OBTA has been explored as a potential drug candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.